Cas no 22109-55-3 (3,5-Dichloro-6-methylpyridin-2-ol)

• Product Name: 3,5-Dichloro-6-methylpyridin-2-ol
• CAS No: 22109-55-3
• MF: C₆H₅Cl₂NO
• MW: 178.015999555588
• MDL: MFCD18783194
• CID: 850841
• PubChem ID: 12269761
• Update Time: 2025-08-03

3,5-Dichloro-6-methylpyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 3,5-Dichloro-6-methylpyridin-2-ol
• 2(1H)-Pyridinone, 3,5-dichloro-6-methyl-
• 3,5-dichloro-6-methyl-1H-pyridin-2-one
• 3,5-Dichloro-2-methyl-pyridon-6
• MFCD18783194
• 22109-55-3
• ITYIUDYAPKMQER-UHFFFAOYSA-N
• SB52980
• BS-25408
• AKOS015907817
• XH0998
• DTXSID80483317
• SCHEMBL1426158
• CS-0102409
• XAA10955
• 3,5-dichloro-6-methylpyridin-2(1H)-one
• SCHEMBL11294968
• G83751

• MDL： MFCD18783194
• Inchi： 1S/C6H5Cl2NO/c1-3-4(7)2-5(8)6(10)9-3/h2H,1H3,(H,9,10)
• InChI Key： ITYIUDYAPKMQER-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(NC=1C)=O)Cl

Computed Properties

• Exact Mass: 176.97500
• Monoisotopic Mass: 176.9748192g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 33.12000
• LogP: 2.40240

Additional information on 3,5-Dichloro-6-methylpyridin-2-ol

3,5-Dichloro-6-methylpyridin-2-ol (CAS No. 22109-55-3): A Comprehensive Overview

3,5-Dichloro-6-methylpyridin-2-ol, with the CAS number 22109-55-3, is a chlorinated pyridine derivative that has garnered significant attention in various industrial and research applications. This compound, often referred to as 3,5-dichloro-6-methyl-2-pyridinol, is a versatile intermediate in organic synthesis and is widely used in the development of agrochemicals, pharmaceuticals, and specialty chemicals. Its unique chemical structure, characterized by two chlorine atoms and a methyl group on a pyridine ring, imparts distinct reactivity and functionality, making it a valuable building block in synthetic chemistry.

The chemical properties of 3,5-Dichloro-6-methylpyridin-2-ol include a molecular formula of C₆H₅Cl₂NO and a molecular weight of 178.02 g/mol. It typically appears as a white to off-white crystalline solid with a melting point ranging between 120-125°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as ethanol, acetone, and dichloromethane. These properties make it suitable for various chemical reactions, including nucleophilic substitutions and coupling reactions, which are pivotal in the synthesis of more complex molecules.

One of the primary applications of 3,5-Dichloro-6-methylpyridin-2-ol is in the agrochemical industry, where it serves as a key intermediate in the production of herbicides and pesticides. For instance, it is used in the synthesis of pyridine-based herbicides, which are known for their efficacy in controlling broadleaf weeds and grasses. The compound's ability to act as a precursor for biologically active molecules has also sparked interest in the pharmaceutical sector, particularly in the development of antimicrobial and antifungal agents. Researchers are exploring its potential in designing novel drugs targeting resistant pathogens, a topic of growing importance in the era of antibiotic resistance.

In addition to its agrochemical and pharmaceutical uses, 3,5-Dichloro-6-methylpyridin-2-ol finds applications in the synthesis of dyes, pigments, and other specialty chemicals. Its chlorinated pyridine core is a valuable scaffold for constructing molecules with desired optical and electronic properties, making it relevant in materials science. For example, it can be used to develop fluorescent dyes for biological imaging or organic semiconductors for electronic devices. These applications align with current trends in sustainable and high-performance materials, which are highly sought after in industries ranging from healthcare to renewable energy.

The market dynamics for 3,5-Dichloro-6-methylpyridin-2-ol are influenced by the growing demand for agrochemicals and pharmaceuticals, particularly in emerging economies. With increasing global population and the need for enhanced crop yields, the agrochemical sector is expected to drive the demand for this compound. Moreover, the rise of precision agriculture and environmentally friendly pesticides has further underscored the importance of pyridine derivatives like 3,5-Dichloro-6-methylpyridin-2-ol. In the pharmaceutical realm, the compound's potential in addressing antimicrobial resistance (AMR) has positioned it as a candidate for future drug development, a topic frequently searched by researchers and industry professionals.

From a synthetic perspective, the production of 3,5-Dichloro-6-methylpyridin-2-ol typically involves the chlorination of 6-methylpyridin-2-ol or its derivatives. Advances in catalytic chlorination methods have improved the efficiency and selectivity of this process, reducing byproduct formation and enhancing yield. These innovations are part of a broader trend toward greener chemistry, where minimizing waste and optimizing resource use are paramount. Researchers are also investigating alternative routes, such as biocatalysis, to produce the compound under milder conditions, reflecting the industry's shift toward sustainable practices.

Safety and handling of 3,5-Dichloro-6-methylpyridin-2-ol require adherence to standard laboratory protocols. While the compound is not classified as highly hazardous, proper personal protective equipment (PPE), including gloves and goggles, should be worn during handling. Storage recommendations include keeping the material in a cool, dry place away from incompatible substances such as strong oxidizing agents. These precautions are essential to ensure safe usage in both industrial and research settings, a concern often raised by professionals searching for chemical safety data sheets (SDS).

In conclusion, 3,5-Dichloro-6-methylpyridin-2-ol (CAS No. 22109-55-3) is a multifaceted compound with significant applications in agrochemicals, pharmaceuticals, and materials science. Its unique chemical structure and reactivity make it a valuable intermediate in synthetic chemistry, while its alignment with current industry trends—such as sustainable agriculture and antimicrobial drug development—ensures its continued relevance. As research and technology advance, the potential uses of this compound are likely to expand, further solidifying its role in modern chemistry and industry.